Cas no 66348-66-1 (Pyrimidine, 2-(butylthio)-)

Pyrimidine, 2-(butylthio)- structure
Pyrimidine, 2-(butylthio)- structure
Product Name:Pyrimidine, 2-(butylthio)-
CAS No:66348-66-1
MF:C8H12N2S
MW:168.259280204773
CID:396451
PubChem ID:5110966
Update Time:2025-04-19

Pyrimidine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(butylthio)-
    • 2-butylsulfanylpyrimidine
    • 66348-66-1
    • DTXSID40408445
    • AKOS024380283
    • 2-(BUTYLSULFANYL)PYRIMIDINE
    • SCHEMBL423622
    • Inchi: 1S/C8H12N2S/c1-2-3-7-11-8-9-5-4-6-10-8/h4-6H,2-3,7H2,1H3
    • InChI Key: ORHKBCVZKAQYPA-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=CN=1)CCCC

Computed Properties

  • Exact Mass: 168.07226
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 92.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 2-(butylthio)- Related Literature

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